Cas no 15427-81-3 (Benzeneacetamide, a-amino-a-phenyl-)

• Product Name: Benzeneacetamide, a-amino-a-phenyl-
• CAS No: 15427-81-3
• MF: C₁₄H₁₄N₂O
• MW: 226.273763179779
• CID: 153653
• PubChem ID: 257193
• Update Time: 2025-04-19

Benzeneacetamide, a-amino-a-phenyl- Chemical and Physical Properties

Names and Identifiers

• Benzeneacetamide, a-amino-a-phenyl-
• 2-amino-2,2-diphenylacetamide
• AC1L5W86
• AC1Q5IV9
• amino-diphenyl-acetic acid amide
• Amino-diphenyl-essigsaeure-amid
• AR-1D8133
• C-Amino-C.C-diphenyl-acetamid
• CTK4C8184
• NCIOpen2_004921
• NSC85126
• SureCN8169066
• UNII-YQ4DTD5TU3
• 15427-81-3
• DTXSID90165576
• BENZENEACETAMIDE, .ALPHA.-AMINO-.ALPHA.-PHENYL-
• 2-amino-2,2-diphenyl-acetamide
• .ALPHA.-AMINO-.ALPHA.-PHENYLBENZENEACETAMIDE
• SCHEMBL8169066
• YQ4DTD5TU3
• NSC 85126
• NSC-85126
• .ALPHA.-AMINO-.ALPHA.,.ALPHA.-DIPHENYLACETAMIDE

• Inchi： 1S/C14H14N2O/c15-13(17)14(16,11-7-3-1-4-8-11)12-9-5-2-6-10-12/h1-10H,16H2,(H2,15,17)
• InChI Key： HXFAKPJUAWRIIA-UHFFFAOYSA-N
• SMILES： O=C(C(C1C=CC=CC=1)(C1C=CC=CC=1)N)N

Computed Properties

• Exact Mass: 226.11072
• Monoisotopic Mass: 226.111
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 69.1Ų

Experimental Properties

• Density: 1.186
• Boiling Point: 416.8°Cat760mmHg
• Flash Point: 205.9°C
• Refractive Index: 1.618
• PSA: 69.11
• LogP: 2.77480

Benzeneacetamide, a-amino-a-phenyl- Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at recommended temperature